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Compound of Interest

Compound Name: XPhosPdG3

Cat. No.: B11928095

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical
properties of XPhos Pd G3, a third-generation Buchwald precatalyst. This guide is intended to
be a core resource for researchers, scientists, and drug development professionals, offering
detailed data, experimental protocols, and visualizations to support the successful application
of this versatile catalyst in complex organic synthesis.

Core Physical and Chemical Properties

XPhos Pd G3, chemically known as methanesulfonato(2-dicyclohexylphosphino-2',4',6'-tri-i-
propyl-1,1'-biphenyl)(2'-amino-1,1'-biphenyl-2-yl)palladium(ll), is a highly efficient and versatile
precatalyst for a wide range of cross-coupling reactions. Its robust nature and high reactivity
make it a valuable tool in modern synthetic chemistry.

XPhos Pd G3 is recognized for its high stability to air and moisture, allowing for easier handling
and storage compared to earlier generation palladium catalysts.[1] It is a solid at room
temperature and is highly soluble in a variety of common organic solvents, facilitating its use in
a broad spectrum of reaction conditions.[2]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of XPhos
Pd G3.
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Property Value Citations
CAS Number 1445085-55-1 [3]
Molecular Formula Ca6H62NO3PPdS [3]
Molecular Weight 846.45 g/mol [3]
Appearance Off-white to pale yellow solid [4]

Melting Point 146-151 °C (decomposition) [2]

Crystal Density ~1.4 g/cm?3 [5]1[6]

Highly soluble in common
Solubility organic solvents such as THF, [2]

toluene, and dioxane.

Purity Typically =298%

Note: Quantitative solubility data (in g/100mL) is not widely published. However, its practical
application in various organic solvents at typical reaction concentrations is well-established.

Experimental Protocols

XPhos Pd G3 is a cornerstone catalyst for various palladium-catalyzed cross-coupling
reactions. Below are detailed experimental protocols for two of its most common applications:
the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling of an Aryl Chloride

This protocol details a typical procedure for the Suzuki-Miyaura coupling of an aryl chloride with
an arylboronic acid using XPhos Pd G3. Aryl chlorides are often challenging substrates, and
the high reactivity of XPhos Pd G3 is particularly advantageous in these transformations.

Reaction Scheme:
Ar-Cl + Ar'-B(OH)z ---(XPhos Pd G3, Base)--> Ar-Ar'

Materials:
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 Aryl chloride (1.0 mmol, 1.0 equiv)

e Arylboronic acid (1.2 mmol, 1.2 equiv)

e XPhos Pd G3 (0.02 mmol, 2 mol%)

o Potassium phosphate (K3POa4) (2.0 mmol, 2.0 equiv)

e 1 4-Dioxane (5 mL, anhydrous and degassed)

o Water (0.5 mL, degassed)

o Oven-dried reaction vessel (e.g., Schlenk tube or microwave vial) with a magnetic stir bar
 Inert atmosphere (Nitrogen or Argon)

Procedure:

» To the oven-dried reaction vessel, add the aryl chloride (if solid), arylboronic acid, potassium
phosphate, and XPhos Pd G3 under an inert atmosphere.

o Seal the vessel with a septum or cap.
o Add the anhydrous, degassed 1,4-dioxane and degassed water via syringe.

« Stir the reaction mixture at 80-100 °C. The reaction progress can be monitored by TLC, GC,
or LC-MS. Typical reaction times range from 2 to 24 hours.

o Upon completion, cool the reaction mixture to room temperature.

« Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10
mL).

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

e The crude product can be purified by flash column chromatography on silica gel.
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Buchwald-Hartwig Amination of an Aryl Chloride

This protocol provides a detailed methodology for the Buchwald-Hartwig amination of an aryl
chloride with a primary or secondary amine, a reaction for which XPhos-ligated palladium
catalysts are highly effective.

Reaction Scheme:
Ar-Cl + R2NH ---(XPhos Pd G3, Base)--> Ar-NR:z

Materials:

Aryl chloride (1.0 mmol, 1.0 equiv)

e Amine (1.2 mmol, 1.2 equiv)

e XPhos Pd G3 (0.02 mmol, 2 mol%)

e Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

e Toluene (5 mL, anhydrous and degassed)

o Oven-dried reaction vessel (e.g., Schlenk tube) with a magnetic stir bar
 Inert atmosphere (Nitrogen or Argon)

Procedure:

In a glovebox or under a stream of inert gas, add the sodium tert-butoxide and XPhos Pd G3
to the oven-dried reaction vessel.

Add the aryl chloride (if solid) and the magnetic stir bar.

Seal the vessel and add the anhydrous, degassed toluene.

Add the amine via syringe.

Stir the reaction mixture at 80-110 °C. Monitor the reaction progress by TLC, GC, or LC-MS.
Reactions are often complete within 1 to 24 hours.
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» After cooling to room temperature, quench the reaction by adding 10 mL of a saturated
agueous solution of ammonium chloride.

o Extract the mixture with ethyl acetate (3 x 15 mL).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

Purify the crude product by flash column chromatography.

Signaling Pathways and Experimental Workflows

In the context of catalysis, "signaling pathways" are best represented by the catalytic cycle. The
following diagrams, generated using Graphviz, illustrate the activation of the XPhos Pd G3
precatalyst and the subsequent catalytic cycles for the Suzuki-Miyaura coupling and Buchwald-
Hartwig amination.

Activation of XPhos Pd G3 Precatalyst

The G3 precatalyst is designed for efficient generation of the active Pd(0) species.[1] This
activation is a crucial first step for entry into the catalytic cycle.
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Activation of the XPhos Pd G3 precatalyst to the active Pd(0) species.

Catalytic Cycle for Suzuki-Miyaura Coupling

Once activated, the Pd(0) species enters the catalytic cycle to facilitate the formation of a new
C-C bond.
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Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Catalytic Cycle for Buchwald-Hartwig Amination

The Buchwald-Hartwig amination follows a similar catalytic pathway involving oxidative
addition, amine coordination and deprotonation, and reductive elimination.
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Catalytic cycle for the Buchwald-Hartwig amination reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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